Nitrooxymercury

Specification

• CAS No.: 10415-75-5
• Molecular Formula: HgNO3
• Molecular Weight: 262.60 g/mol
• IUPAC Name: mercury(1+);nitrate
• Standard InChI: InChI=1S/Hg.NO3/c;2-1(3)4/q+1;-1
• Standard InChI Key: DRXYRSRECMWYAV-UHFFFAOYSA-N
• Impurities: Mercuric nitrate
• SMILES: [N+](=O)([O-])O[Hg]
• Canonical SMILES: [N+](=O)([O-])[O-].[Hg+]
• Colorform: Solid, white; Monoclinic; Colorless crystalline material

Introduction

Potential Synthesis Pathways

The synthesis of nitrooxymercury likely involves the reaction of mercury salts (e.g., mercuric nitrate) with nitrooxy-containing reagents under controlled conditions. Nitrooxy groups are often introduced via nitration reactions using nitric acid or nitrate esters.

General Reaction Scheme:
$\text{HgX}_2 + \text{R-ONO}_2 \rightarrow \text{Nitrooxymercury Compound} + \text{Byproducts}$

Where $X$ represents an anion such as nitrate or chloride.

Applications

Although no direct applications of nitrooxymercury have been documented, related compounds suggest potential uses:

• Pharmaceutical Research: Nitro compounds often exhibit antimicrobial or antiparasitic properties.

• Catalysis: Mercury-based compounds are sometimes used as catalysts in organic synthesis.

Risks

• Environmental Impact: Mercury compounds are persistent pollutants with bioaccumulative properties.

• Health Hazards: Exposure may result in acute or chronic toxicity, affecting the nervous system, kidneys, and immune response.

Environmental Persistence

Mercury's long half-life in ecosystems makes nitrooxymercury a potential environmental hazard. It could degrade into inorganic mercury forms that contaminate water and soil.

Toxicological Profile

Exposure to nitrooxymercury could combine the toxic effects of both its components:

• Mercury exposure is linked to neurodegenerative diseases and developmental issues.

• Nitrooxy groups may exacerbate oxidative stress within biological systems.

Research Gaps

Despite its theoretical significance:

• No specific studies have been conducted on nitrooxymercury.

• Detailed synthesis methods, stability data, and biological effects remain unexplored.

• Computational modeling could provide insights into its reactivity and interaction with biological targets.